3-Oxetanol Isopropyl Ether
Description
Properties
Molecular Formula |
C₆H₁₂O₂ |
|---|---|
Molecular Weight |
116.16 |
Origin of Product |
United States |
Scientific Research Applications
2.1. Drug Development
One of the prominent applications of 3-oxetanol is in drug development, particularly as a bioisostere for carboxylic acids. Research indicates that 3-oxetanols can mimic carboxylic acid functionalities while reducing acidity and enhancing lipophilicity, making them valuable in designing more effective pharmaceutical agents. A study highlighted the use of 3-oxetanols to block C–H metabolic weak spots in drug candidates without significantly increasing lipophilicity, thus improving metabolic stability and binding affinity .
2.2. Synthesis of UV-Curable Materials
3-Oxetanol isopropyl ether is utilized in the production of UV-curable coatings and resins. Its ability to undergo polymerization upon exposure to UV light allows for the creation of durable and chemically resistant materials suitable for various industrial applications. This property has been leveraged in formulating coatings that require rapid curing times while maintaining high performance .
3.1. Bioisosteric Replacement Studies
A significant case study examined the potential of 3-oxetanols as bioisosteric replacements for carboxylic acids in drug design. The research demonstrated that compounds incorporating 3-oxetanol maintained similar hydrogen-bonding capabilities while exhibiting improved physicochemical properties such as aqueous solubility and reduced toxicity . This study provided crucial insights into how 3-oxetanols can enhance drug efficacy and safety profiles.
3.2. Evaluation of Toxicity and Environmental Impact
Another study focused on evaluating the toxicity of 3-oxetanol derivatives, assessing their environmental impact and biological activity. Findings indicated low acute toxicity through dermal exposure, although oral toxicity was noted as harmful . The research emphasized the importance of understanding these properties when considering 3-oxetanol derivatives for commercial applications.
Comparative Data Table
The following table summarizes key characteristics and findings related to 3-oxetanol isopropyl ether:
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- 3-Oxetanol Isopropyl Ether: Contains a strained oxetane ring (4-membered cyclic ether) and an isopropyl ether group. The ring strain enhances reactivity compared to linear ethers .
- Isopropyl Acetoacetate (C₆H₁₂O₂): An ester with a ketone group (3-oxobutanoate), structurally distinct due to its carbonyl functionality, which increases polarity and reactivity in nucleophilic reactions .
- Diisopropyl Ether (C₆H₁₄O): A linear ether with two isopropyl groups. Lacks ring strain but is prone to peroxide formation upon prolonged storage .
- tert-Butyl Isopropyl Ether (C₇H₁₆O): A branched ether with enhanced steric hindrance, reducing reactivity compared to smaller ethers .
Physical and Chemical Properties
- Reactivity: The oxetane ring in 3-Oxetanol Isopropyl Ether undergoes ring-opening reactions under acidic or basic conditions, a property absent in linear ethers like Diisopropyl Ether . Isopropyl Acetoacetate participates in keto-enol tautomerism, enabling condensation reactions, unlike ethers .
Preparation Methods
Reaction Mechanism
-
Carbonyl Protection : 1,3-Dichloroacetone reacts with ethylene glycol under acidic conditions (HSO or p-toluenesulfonic acid) in toluene at 80–130°C to form a protected ketal intermediate.
-
Ring-Closing : The ketal undergoes base-mediated cyclization (NaOH/KOH in water) at 90–100°C to yield a bicyclic intermediate.
-
Deprotection : Acid hydrolysis (HCl, HSO) removes the protecting group, furnishing 3-oxetanol isopropyl ether.
Key Data
| Step | Reagents/Conditions | Yield |
|---|---|---|
| 1 | 1,3-Dichloroacetone, ethylene glycol, HSO, toluene, 12 h | 92% |
| 2 | NaOH (aq.), 90°C, 8 h | 82% |
| 3 | HCl (aq.), CHCl | 78% |
Advantages : Scalable for industrial production; avoids hazardous reagents.
Limitations : Multi-step process requiring careful pH control.
Oxidation of 3-Hydroxymethyl Oxetanes
Palladium- or platinum-catalyzed oxidation of 3-hydroxymethyl oxetanes using oxygen or air in alkaline media provides a direct route (Figure 2).
Protocol
Performance Metrics
| Parameter | Value |
|---|---|
| Temperature | 80°C |
| Reaction Time | 3 h |
| Yield | 99% |
Advantages : High purity; avoids polymerization of labile products.
Limitations : Requires noble metal catalysts, increasing costs.
Brønsted Acid-Catalyzed Alkylation
3-Oxetanols react with isopropyl alcohol via Brønsted acid catalysis (e.g., HPO, p-toluenesulfonic acid) under mild conditions.
Optimization
Advantages : Compatible with alcohol libraries; no strong bases required.
Limitations : Moderate yields due to competing elimination pathways.
Oxidative Methods Using NCS/TEMPO
A two-step oxidative approach converts 3-oxetanol precursors using N-chlorosuccinimide (NCS) and 2,2,6,6-tetramethylpiperidin-1-oxyl (TEMPO).
Procedure
-
Intermediate Formation : 3-Oxetanol is treated with NCS and TEMPO in CHCl/HFIP (9:1) at 30–40°C.
-
Isolation : Chromatography yields 3-oxetanol isopropyl ether (68% yield).
Advantages : Chemoselective oxidation; minimal byproducts.
Limitations : Requires toxic chlorinated solvents.
Catalytic Dehydrogenation of 3-Isopropyloxypropanols
Copper-chromium-barium catalysts enable dehydrogenation of 3-isopropyloxypropanols at 190–270°C (Figure 3).
Experimental Results
| Catalyst | Temperature | Yield |
|---|---|---|
| Cu/Cr/Ba | 250°C | 85% |
Advantages : Single-step process; high throughput.
Limitations : High-energy conditions risk thermal degradation.
Comparative Analysis of Methods
| Method | Key Reagents | Conditions | Yield | Pros | Cons |
|---|---|---|---|---|---|
| Cyclization | 1,3-Dichloroacetone, ethylene glycol | Acid/base, 80–130°C | 78% | Scalable | Multi-step |
| Oxidation | Pd/C, O | 80°C, alkaline | 99% | High purity | Expensive catalysts |
| Alkylation | HPO, isopropyl alcohol | RT, CHCl | 62% | Mild conditions | Moderate yield |
| NCS/TEMPO | NCS, TEMPO | 30–40°C | 68% | Selective | Toxic solvents |
| Dehydrogenation | Cu/Cr/Ba | 250°C | 85% | Single-step | Thermal risks |
Q & A
Basic Research Questions
Q. What are the key structural characteristics of 3-Oxetanol Isopropyl Ether, and how can they be determined experimentally?
- Methodology: Use quantum chemical calculations and experimental techniques such as X-ray crystallography or NMR spectroscopy. For example, the 3D molecular structure of isopropyl ether derivatives can be visualized using ball-and-stick models and validated via bond connectivity data (e.g., 20 bonds, including 3 rotatable bonds and ether groups) . SMILES strings (e.g.,
CCCOC(C)C) and InChI keys enable computational modeling for structural verification .
Q. What spectroscopic techniques are recommended for identifying 3-Oxetanol Isopropyl Ether in a research setting?
- Methodology: Gas chromatography (GC) coupled with mass spectrometry (GC-MS) is effective for purity analysis, especially when detecting by-products or impurities (e.g., cyclic ethers in fluorination reactions) . Infrared (IR) spectroscopy can identify functional groups like ether linkages (C-O-C) and hydroxyl groups .
Q. How should researchers handle and store 3-Oxetanol Isopropyl Ether to ensure safety and stability?
- Methodology: Follow OSHA and institutional SOPs:
- Use explosion-proof refrigerators for storage to prevent peroxide formation .
- Employ PPE (nitrile gloves, lab coats) and engineering controls (fume hoods) during handling .
- Stabilize with additives like BHT (butylated hydroxytoluene) to inhibit autoxidation .
Advanced Research Questions
Q. What methodologies are effective for analyzing oxidation products of 3-Oxetanol Isopropyl Ether?
- Methodology: Study ether-oxygen contact charge transfer (CCT) complexes via UV-Vis spectroscopy to track initial oxidation mechanisms. For example, diisopropyl ether forms peroxides under dark conditions, detectable via iodometric titration or GC-MS . Reaction pathways vary with substituents; benzyl isopropyl ether undergoes faster oxidation due to aromatic stabilization of intermediates .
Q. How can thermodynamic models predict the behavior of 3-Oxetanol Isopropyl Ether in binary mixtures?
- Methodology: Apply the Redlich-Kister equation to calculate excess molar volumes and viscosity deviations in mixtures (e.g., isopropyl ether with JP-10 fuel). Antoine equation parameters can model vapor pressure changes, aiding in fuel additive design . The McAllister equation correlates viscosity data for hydrocarbon-oxygenate systems .
Q. What challenges arise in synthesizing unsymmetrical ethers like 3-Oxetanol Isopropyl Ether via acid-catalyzed condensation?
- Methodology: Acid-catalyzed methods (e.g., H₂SO₄) favor symmetrical ethers due to carbocation rearrangements. For unsymmetrical ethers (e.g., isopropyl propyl ether), use Williamson ether synthesis with alkyl halides and alkoxides to avoid competing elimination reactions . Validate product purity via GC with internal standards (e.g., ethylbenzene) .
Data Contradiction and Experimental Design
Q. How should researchers resolve discrepancies in solvent efficiency reports for 3-Oxetanol Isopropyl Ether in extraction processes?
- Methodology: Replicate equilibrium data (e.g., acetic acid distribution in water/isopropyl ether systems) using countercurrent stages. Adjust solvent flow rates (≥150% of minimum) to account for mass transfer inefficiencies . Validate results with acidimetric titration for quantitative accuracy .
Q. Why do computational models for ether-oxygen CCT absorption spectra sometimes conflict with experimental data?
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
